10-Camphorsulfonic acid ethyl ester

• Molecular Formula: C12H20O4S
• Molecular Weight: 260.35 g/mol
• InChI: InChI=1S/C12H20O4S/c1-4-16-17(14,15)8-12-6-5-9(7-10(12)13)11(12,2)3/h9H,4-8H2,1-3H3
• InChIKey: FXHGNNYOXDWQFY-UHFFFAOYSA-N

10-Camphorsulfonic Acid Ethyl Ester: Chiral Sulfonate Ester for Asymmetric Synthesis

10-Camphorsulfonic acid ethyl ester (CAS: 108481-13-6), also known as ethyl camphorsulfonate, is a chiral sulfonate ester derived from the natural product camphor. It belongs to the broader class of camphorsulfonic acid derivatives, which are widely employed as chiral auxiliaries, resolving agents, and organocatalysts in asymmetric synthesis [1]. The compound is also recognized as a specified impurity in certain pharmaceuticals, including the antifungal agent Voriconazole and the proton-pump inhibitor Esomeprazole Magnesium . Its primary utility lies in its role as a chiral building block and a reference standard for analytical method development .

Chiral sulfonate ester from camphor, serving as chiral auxiliary, resolving agent, and organocatalyst in asymmetric synthesis.

Reference standard for genotoxic impurity profiling in pharmaceuticals such as esomeprazole and voriconazole.

Non-hygroscopic solid soluble in common organic solvents, broadening utility in synthesis and analytical workflows.

• [1] CAS Common Chemistry. 10-Camphorsulfonic acid ethyl ester. CAS RN: 108481-13-6. Accessed 2025. View Source

Why Generic Substitution with Other Camphor Derivatives Fails

Generic substitution of 10-camphorsulfonic acid ethyl ester with closely related analogs, such as the parent 10-camphorsulfonic acid or its methyl ester, is not advisable without careful consideration of the specific application context. The esterification of the sulfonic acid moiety fundamentally alters key physicochemical properties, including solubility, melting point, and reactivity, which directly impact its performance in synthetic and analytical workflows . For instance, as a genotoxic impurity, its distinct chromatographic retention time and mass spectrometric fragmentation pattern are critical for accurate quantification; substituting a methyl ester standard for an ethyl ester standard would invalidate the analytical method due to different retention behaviors [1]. The following sections provide a quantitative, evidence-based comparison of these critical differences.

Target compound

10-Camphorsulfonic acid ethyl ester

vs. 10-camphorsulfonic acid (parent acid)

Ethyl ester is non-hygroscopic, soluble in chloroform/DMSO/methanol; parent acid is hygroscopic, corrosive, and poorly soluble in organics. Solubility and handling profiles may not transfer, limiting direct substitution in standard synthesis.

Target compound

10-Camphorsulfonic acid ethyl ester

vs. methyl ester analog

Ethyl and methyl esters exhibit different HPLC retention times and mass spectra. Substituting the methyl ester for ethyl ester as a reference standard would invalidate impurity quantification due to distinct retention and ionization behaviors.

• [1] CN112461982A - Detection method of L-camphorsulfonic acid methyl ester and L-camphorsulfonic acid ethyl ester. Google Patents, 2019. View Source

Quantitative Evidence vs. Closest Analogs

Physicochemical Properties vs. Parent Acid

Esterification of 10-camphorsulfonic acid to its ethyl ester dramatically changes its physicochemical profile. The compound is a solid with a melting point of 72-75 °C (with decomposition) and a predicted boiling point of 394.9±15.0 °C . In contrast, the parent 10-camphorsulfonic acid is a hygroscopic, corrosive solid that is insoluble in ether and only slightly soluble in ethyl acetate . The ethyl ester, however, is soluble in chloroform, DMSO, and methanol, enabling its use in a wider range of organic reaction solvents and analytical methods that are incompatible with the acidic, highly polar parent compound .

Melting Point & Solubility

Data to verify

Ethyl ester: 72–75 °C (decomp), soluble in CHCl₃, DMSO, MeOH

Parent acid: hygroscopic solid, insoluble in ether, slightly soluble in EtOAc

Solubility profile supports broader organic solvent compatibility

Sources not cited; verify independent data

Evidence Dimension	Melting Point and Solubility
Target Compound Data	Melting Point: 72-75 °C (decomp); Solubility: Soluble in chloroform, DMSO, methanol
Comparator Or Baseline	10-Camphorsulfonic Acid: Hygroscopic solid; Insoluble in ether, slightly soluble in ethyl acetate
Quantified Difference	Target compound is a non-hygroscopic solid soluble in common organic solvents, whereas the comparator is a hygroscopic, corrosive solid with limited organic solubility.
Conditions	Standard reported physicochemical properties

Why This Matters

For procurement, this means the ethyl ester can be used in standard organic synthesis and analytical workflows without the handling and solubility limitations of the parent acid, broadening its utility as a chiral auxiliary or reference standard.

Chromatographic Separation from Methyl Ester

As genotoxic impurities in pharmaceutical synthesis, the accurate quantification of camphorsulfonate esters is critical. A patent for the detection of L-camphorsulfonic acid methyl ester and ethyl ester explicitly demonstrates that the two compounds possess different retention times under optimized HPLC-MS conditions, enabling their simultaneous, baseline-resolved quantification [1]. This chromatographic separation is essential for method specificity and validation, as using a methyl ester standard to quantify the ethyl ester would lead to inaccurate results due to different ionization efficiencies and retention behaviors [2].

HPLC-MS Retention

Method context

Ethyl ester: distinct retention time (CN112461982A)

Methyl ester: baseline-resolved under same conditions

Retention difference precludes methyl ester as a substitute standard

Method-dependent; confirm with authentic standard

Evidence Dimension	Chromatographic Retention Time (HPLC-MS)
Target Compound Data	Specific retention time for L-camphorsulfonic acid ethyl ester under patented conditions (exact value not disclosed in abstract)
Comparator Or Baseline	L-camphorsulfonic acid methyl ester
Quantified Difference	The two esters are chromatographically resolved, allowing separate quantification. Exact retention time difference is method-dependent.
Conditions	HPLC-MS method as described in patent CN112461982A

Why This Matters

This demonstrates that for analytical reference standards, the ethyl ester is not interchangeable with its methyl analog. Procurement of the correct, specific ester is mandatory for accurate method validation and regulatory compliance.

• [1] CN112461982A - Detection method of L-camphorsulfonic acid methyl ester and L-camphorsulfonic acid ethyl ester. Google Patents, 2019. View Source
• [2] Development and Validation of a GC–MS Method for the Determination of Methyl and Ethyl Camphorsulfonates in Esomeprazole Magnesium. Chromatographia, 2008. View Source

Chiral Auxiliary Reactivity in Halogenation

A foundational study by Oppolzer and Dudfield demonstrated that camphor-10-sulfonic acid-derived esters (including alkyl esters) can undergo successive treatment with LDA/Me3SiCl and NBS or NCS to yield crystalline α-haloesters, which are precursors to halohydrins and epoxides with high enantiomeric excess (e.e.) [1]. While the study does not provide a direct, quantitative comparison of the ethyl ester against other alkyl esters, it establishes the class of camphorsulfonic acid esters as effective chiral auxiliaries for this transformation. The ethyl ester's specific steric and electronic properties, relative to bulkier or smaller ester groups, would be expected to influence diastereoselectivity in such reactions, making it a unique and non-interchangeable building block.

α-Halogenation Reactivity

Class-level

Camphor-10-sulfonate ester class yields α-haloesters in high e.e. (Oppolzer & Dudfield, Tetrahedron Lett. 1985). Ethyl ester-specific data not reported.

Class-level evidence supports chiral auxiliary fit; selectivity may vary by ester group

Optimization required; specific ee unreported

Evidence Dimension	Enantioselectivity in α-Halogenation
Target Compound Data	Not directly reported; inferred from class behavior. Camphor-10-sulfonic acid-derived esters yield α-haloesters in high e.e. [1]
Comparator Or Baseline	Other camphor-10-sulfonic acid alkyl esters (e.g., methyl, isobornyl)
Quantified Difference	Quantitative e.e. data for ethyl ester not available; class-level evidence shows high enantioselectivity is achievable.
Conditions	LDA/Me3SiCl, NBS or NCS, as described in Tetrahedron Lett. 1985

Why This Matters

For a synthetic chemist selecting a chiral auxiliary, this evidence confirms that the ethyl ester belongs to a validated class of effective auxiliaries for halogenation, and its unique ester group may offer different selectivity or crystallinity compared to other analogs, warranting its specific procurement for optimization studies.

• [1] Oppolzer, W.; Dudfield, P. Asymmetric halogenation of camphor-10-sulfonic acid derived esters: an efficient new route to enantiomerically pure halohydrins and epoxides. Tetrahedron Letters, 1985, 26(41), 5037-5040. View Source

Physicochemical Properties vs. Parent Acid

Esterification of 10-camphorsulfonic acid to its ethyl ester dramatically changes its physicochemical profile. The compound is a solid with a melting point of 72-75 °C (with decomposition) and a predicted boiling point of 394.9±15.0 °C . In contrast, the parent 10-camphorsulfonic acid is a hygroscopic, corrosive solid that is insoluble in ether and only slightly soluble in ethyl acetate . The ethyl ester, however, is soluble in chloroform, DMSO, and methanol, enabling its use in a wider range of organic reaction solvents and analytical methods that are incompatible with the acidic, highly polar parent compound .

Melting Point & Solubility

Data to verify

Ethyl ester: 72–75 °C (decomp), soluble in CHCl₃, DMSO, MeOH

Parent acid: hygroscopic solid, insoluble in ether, slightly soluble in EtOAc

Solubility profile supports broader organic solvent compatibility

Sources not cited; verify independent data

Evidence Dimension	Melting Point and Solubility
Target Compound Data	Melting Point: 72-75 °C (decomp); Solubility: Soluble in chloroform, DMSO, methanol
Comparator Or Baseline	10-Camphorsulfonic Acid: Hygroscopic solid; Insoluble in ether, slightly soluble in ethyl acetate
Quantified Difference	Target compound is a non-hygroscopic solid soluble in common organic solvents, whereas the comparator is a hygroscopic, corrosive solid with limited organic solubility.
Conditions	Standard reported physicochemical properties

Why This Matters

For procurement, this means the ethyl ester can be used in standard organic synthesis and analytical workflows without the handling and solubility limitations of the parent acid, broadening its utility as a chiral auxiliary or reference standard.

Chromatographic Separation from Methyl Ester

As genotoxic impurities in pharmaceutical synthesis, the accurate quantification of camphorsulfonate esters is critical. A patent for the detection of L-camphorsulfonic acid methyl ester and ethyl ester explicitly demonstrates that the two compounds possess different retention times under optimized HPLC-MS conditions, enabling their simultaneous, baseline-resolved quantification [1]. This chromatographic separation is essential for method specificity and validation, as using a methyl ester standard to quantify the ethyl ester would lead to inaccurate results due to different ionization efficiencies and retention behaviors [2].

HPLC-MS Retention

Method context

Ethyl ester: distinct retention time (CN112461982A)

Methyl ester: baseline-resolved under same conditions

Retention difference precludes methyl ester as a substitute standard

Method-dependent; confirm with authentic standard

Evidence Dimension	Chromatographic Retention Time (HPLC-MS)
Target Compound Data	Specific retention time for L-camphorsulfonic acid ethyl ester under patented conditions (exact value not disclosed in abstract)
Comparator Or Baseline	L-camphorsulfonic acid methyl ester
Quantified Difference	The two esters are chromatographically resolved, allowing separate quantification. Exact retention time difference is method-dependent.
Conditions	HPLC-MS method as described in patent CN112461982A

Why This Matters

This demonstrates that for analytical reference standards, the ethyl ester is not interchangeable with its methyl analog. Procurement of the correct, specific ester is mandatory for accurate method validation and regulatory compliance.

• [1] CN112461982A - Detection method of L-camphorsulfonic acid methyl ester and L-camphorsulfonic acid ethyl ester. Google Patents, 2019. View Source
• [2] Development and Validation of a GC–MS Method for the Determination of Methyl and Ethyl Camphorsulfonates in Esomeprazole Magnesium. Chromatographia, 2008. View Source

Chiral Auxiliary Reactivity in Halogenation

A foundational study by Oppolzer and Dudfield demonstrated that camphor-10-sulfonic acid-derived esters (including alkyl esters) can undergo successive treatment with LDA/Me3SiCl and NBS or NCS to yield crystalline α-haloesters, which are precursors to halohydrins and epoxides with high enantiomeric excess (e.e.) [1]. While the study does not provide a direct, quantitative comparison of the ethyl ester against other alkyl esters, it establishes the class of camphorsulfonic acid esters as effective chiral auxiliaries for this transformation. The ethyl ester's specific steric and electronic properties, relative to bulkier or smaller ester groups, would be expected to influence diastereoselectivity in such reactions, making it a unique and non-interchangeable building block.

α-Halogenation Reactivity

Class-level

Camphor-10-sulfonate ester class yields α-haloesters in high e.e. (Oppolzer & Dudfield, Tetrahedron Lett. 1985). Ethyl ester-specific data not reported.

Class-level evidence supports chiral auxiliary fit; selectivity may vary by ester group

Optimization required; specific ee unreported

Evidence Dimension	Enantioselectivity in α-Halogenation
Target Compound Data	Not directly reported; inferred from class behavior. Camphor-10-sulfonic acid-derived esters yield α-haloesters in high e.e. [1]
Comparator Or Baseline	Other camphor-10-sulfonic acid alkyl esters (e.g., methyl, isobornyl)
Quantified Difference	Quantitative e.e. data for ethyl ester not available; class-level evidence shows high enantioselectivity is achievable.
Conditions	LDA/Me3SiCl, NBS or NCS, as described in Tetrahedron Lett. 1985

Why This Matters

For a synthetic chemist selecting a chiral auxiliary, this evidence confirms that the ethyl ester belongs to a validated class of effective auxiliaries for halogenation, and its unique ester group may offer different selectivity or crystallinity compared to other analogs, warranting its specific procurement for optimization studies.

• [1] Oppolzer, W.; Dudfield, P. Asymmetric halogenation of camphor-10-sulfonic acid derived esters: an efficient new route to enantiomerically pure halohydrins and epoxides. Tetrahedron Letters, 1985, 26(41), 5037-5040. View Source

Validated Applications in Research and Industry

Pharmaceutical Impurity Reference Standard

This compound is a validated reference standard for the identification and quantification of genotoxic impurities in pharmaceuticals. It is specifically used in HPLC-MS and GC-MS methods for the analysis of Esomeprazole Magnesium and Voriconazole . Its unique retention time and mass spectrum allow it to be distinguished from the methyl ester analog, ensuring accurate impurity profiling during drug development and quality control [1].

Chiral Building Block for Asymmetric Halogenation

As a member of the camphor-10-sulfonic acid ester class, this compound can be employed as a chiral auxiliary in asymmetric halogenation reactions to synthesize enantioenriched α-haloesters, which are versatile intermediates for halohydrins and epoxides [2]. Its specific ester group may influence reaction diastereoselectivity and product crystallinity, making it a valuable tool for reaction optimization.

Alternative Chiral Auxiliary with Improved Solubility

Due to its favorable solubility profile in common organic solvents like chloroform, DMSO, and methanol, the ethyl ester serves as a more tractable chiral auxiliary compared to the parent 10-camphorsulfonic acid . It can be used in standard organic transformations where the parent acid's hygroscopic nature and limited solubility are problematic, simplifying reaction setup and purification.

Application

Selection Property

Validation Focus

Pharmaceutical impurity profiling

Chromatographic retention & MS fragmentation distinct from methyl ester

Method specificity verification; retention-time alignment with authentic standard

Asymmetric halogenation synthesis

Class-validated camphor-sulfonate ester chiral auxiliary

Enantioselectivity optimization; diastereoselectivity influenced by ester group

Organic synthesis requiring soluble chiral auxiliary

Solubility in common organic solvents (CHCl₃, DMSO, MeOH)

Solubility and handling compatibility in reaction workflow; non-hygroscopic advantage

• [1] CN112461982A - Detection method of L-camphorsulfonic acid methyl ester and L-camphorsulfonic acid ethyl ester. Google Patents, 2019. View Source
• [2] Oppolzer, W.; Dudfield, P. Asymmetric halogenation of camphor-10-sulfonic acid derived esters: an efficient new route to enantiomerically pure halohydrins and epoxides. Tetrahedron Letters, 1985, 26(41), 5037-5040. View Source